Cas no 217487-47-3 (3H-1,2,4-Triazole-3-thione,4-(4-fluorophenyl)-2,4-dihydro-5-[2-(4-hydroxyphenyl)ethyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,4-(4-fluorophenyl)-2,4-dihydro-5-[2-(4-hydroxyphenyl)ethyl]-
• CAS No: 217487-47-3
• MF: C₁₆H₁₄FN₃OS
• MW: 315.365265369415
• CID: 243433
• PubChem ID: 2796666
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-(4-fluorophenyl)-2,4-dihydro-5-[2-(4-hydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-(4-fluorophenyl)-2,4-dihydro-5-[2-(4-hydroxyphenyl)ethyl]-
• 4-(4-fluorophenyl)-3-[2-(4-hydroxyphenyl)ethyl]-1H-1,2,4-triazole-5-thione
• 4-{2-[4-(4-fluorophenyl)-5-mercapto-4H-1,2,4-triazol-3-yl]ethyl}phenol
• HMS542F16
• Oprea1_477310
• Maybridge1_000302
• CHEMBL1568435
• HMS2789E14
• 4-[2-[4-(4-FLUOROPHENYL)-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL]ETHYL]PHENOL
• 4-(2-(4-(4-Fluorophenyl)-5-mercapto-4H-1,2,4-triazol-3-yl)ethyl)phenol
• MLS000849742
• SMR000455760
• DTXSID80383843
• CCG-45865
• W-206676
• FT-0702517
• 4-(4-Fluorophenyl)-5-[2-(4-hydroxyphenyl)ethyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SR-01000635608-1
• 217487-47-3

• Inchi： 1S/C16H14FN3OS/c17-12-4-6-13(7-5-12)20-15(18-19-16(20)22)10-3-11-1-8-14(21)9-2-11/h1-2,4-9,21H,3,10H2,(H,19,22)
• InChI Key： CAQNCYJKSKYPSA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCC2C=CC(=CC=2)O)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 315.08400
• Monoisotopic Mass: 315.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 204 °C
• PSA: 89.74000
• LogP: 3.18590